Cas no 197501-99-8 (1-(2-chlorophenyl)-3-[(furan-2-yl)methyl]urea)

• Product Name: 1-(2-chlorophenyl)-3-[(furan-2-yl)methyl]urea
• CAS No: 197501-99-8
• MF: C₁₂H₁₁ClN₂O₂
• MW: 250.680941820145
• CID: 5013794
• Update Time: 2025-10-12

1-(2-chlorophenyl)-3-[(furan-2-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-(furan-2-ylmethyl)urea
• NSC45031
• Cambridge id 6671672
• MLS000062681
• HMS2359P03
• STK903121
• SMR000071218
• 1-(2-CHLOROPHENYL)-3-FURFURYLUREA
• N-(2-chlorophenyl)-N'-(2-furylmethyl)urea
• ST50036165
• N-(2-chlorophenyl)[(2-furylmethyl)amino]carboxamide
• 1-(2-chlorophenyl)-3-[(furan-2-yl)methyl]urea

• Inchi： 1S/C12H11ClN2O2/c13-10-5-1-2-6-11(10)15-12(16)14-8-9-4-3-7-17-9/h1-7H,8H2,(H2,14,15,16)
• InChI Key： UFCDNJNUFSDLNA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(NCC1=CC=CO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 263
• XLogP3: 2.1
• Topological Polar Surface Area: 54.3

Additional information on 1-(2-chlorophenyl)-3-[(furan-2-yl)methyl]urea

1-(2-Chlorophenyl)-3-[(furan-2-yl)methyl]urea: A Comprehensive Overview

The compound 1-(2-chlorophenyl)-3-[(furan-2-yl)methyl]urea (CAS No. 197501-99-8) is a structurally unique organic compound with significant potential in various fields, including pharmacology and materials science. This compound has garnered attention due to its intriguing chemical properties and its ability to participate in diverse chemical reactions. In this article, we will delve into the structural features, synthesis methods, applications, and recent advancements related to this compound.

1-(2-Chlorophenyl)-3-[(furan-2-yl)methyl]urea is characterized by its urea functional group, which is a key structural element in many biologically active compounds. The presence of the 2-chlorophenyl group introduces electronic and steric effects that can influence the compound's reactivity and solubility. Additionally, the furan ring attached via a methylene group adds a layer of complexity to the molecule, potentially enhancing its ability to engage in hydrogen bonding or other non-covalent interactions. These features make 1-(2-chlorophenyl)-3-[(furan-2-yl)methyl]urea a promising candidate for further exploration in drug discovery and material synthesis.

Recent studies have highlighted the potential of 1-(2-chlorophenyl)-3-[(furan-2-yl)methyl]urea as a precursor for synthesizing advanced materials. For instance, researchers have demonstrated that this compound can be used as a building block for constructing supramolecular assemblies with tailored properties. The ability of the furan ring to engage in π–π interactions has been exploited to create self-assembled structures with applications in sensing and catalysis.

In terms of synthesis, 1-(2-chlorophenyl)-3-[(furan-2-yl)methyl]urea can be prepared via a variety of methods, including nucleophilic substitution and condensation reactions. One efficient approach involves the reaction of 2-chlorophenyl isocyanate with furan-methanol under mild conditions. This method not only ensures high yield but also allows for precise control over the product's purity. The development of scalable synthesis routes has been a focus of recent research efforts, driven by the increasing demand for this compound in both academic and industrial settings.

The pharmacological properties of 1-(2-chlorophenyl)-3-[(furan-2-yl)methyl]urea have also been investigated extensively. Preclinical studies suggest that this compound exhibits moderate anti-inflammatory activity, making it a potential candidate for developing novel therapeutics. Furthermore, its ability to modulate cellular signaling pathways has been explored in the context of cancer treatment. While these findings are promising, further clinical trials are required to fully understand its therapeutic potential.

From an environmental perspective, understanding the degradation pathways of 1-(2-chlorophenyl)-3-[(furan-2-yl)methyl]urea is crucial for assessing its impact on ecosystems. Recent research has shown that this compound undergoes hydrolysis under alkaline conditions, leading to the formation of less hazardous byproducts. These insights are valuable for designing environmentally friendly synthetic routes and disposal methods.

In conclusion, 1-(2-chlorophenyl)-3-[(furan-2-yl)methyl]urea (CAS No. 197501-99-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthesis and application techniques, positions it as an important molecule for future research and development. As ongoing studies continue to uncover new facets of its properties and potential uses, this compound is poised to make significant contributions to both scientific innovation and practical applications.